Cas no 672309-93-2 (N-(4'-Carboxylic)benzoyl-4-piperidone)

• Product Name: N-(4'-Carboxylic)benzoyl-4-piperidone
• CAS No: 672309-93-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD00798179
• CID: 965592
• PubChem ID: 2757374
• Update Time: 2025-06-07

N-(4'-Carboxylic)benzoyl-4-piperidone Chemical and Physical Properties

Names and Identifiers

• N-(4-CARBOXYLIC)BENZOYL-4-PIPERIDONE
• 4-[(4-oxo-1-piperidinyl)carbonyl]Benzoic acid
• N-(4'-CARBOXYLIC)BENZOYL-4-PIPERIDONE
• 4-(4-oxo-piperidine-1-carbonyl)-benzoic acid
• 4-[oxo-(4-oxo-1-piperidinyl)methyl]benzoic acid
• AB07201
• AC1MBVPW
• CTK8F0319
• SureCN2987838
• CS-0170928
• SCHEMBL2987838
• 4-(4-Oxopiperidine-1-carbonyl)benzoicacid
• 672309-93-2
• AKOS027327704
• FT-0761280
• DTXSID40373861
• N-(4'-Carboxy)benzoyl-4-piperidone
• N-(4'-carboxylic)benzoyl-4-piperidone, AldrichCPR
• MFCD00798179
• A835669
• 4-(4-oxopiperidine-1-carbonyl)benzoic Acid
• AS-38625
• 4-(4-oxopiperidine-1-carbonyl)benzoic acid;N-(4-CARBOXYLIC)BENZOYL-4-PIPERIDONE
• N-(4'-Carboxylic)benzoyl-4-piperidone

• MDL： MFCD00798179
• Inchi： 1S/C13H13NO4/c15-11-5-7-14(8-6-11)12(16)9-1-3-10(4-2-9)13(17)18/h1-4H,5-8H2,(H,17,18)
• InChI Key： XXONJRIUBHNYLZ-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC(C(=O)O)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.346
• Boiling Point: 503.7°C at 760 mmHg
• Flash Point: 258.4°C
• Refractive Index: 1.606
• PSA: 74.68
• LogP: 1.12780

N-(4'-Carboxylic)benzoyl-4-piperidone Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on N-(4'-Carboxylic)benzoyl-4-piperidone

Introduction to N-(4'-Carboxylic)benzoyl-4-piperidone (CAS No: 672309-93-2)

N-(4'-Carboxylic)benzoyl-4-piperidone, identified by its Chemical Abstracts Service number CAS No: 672309-93-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The benzoyl and piperidone moieties in its molecular structure contribute to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The structural framework of N-(4'-Carboxylic)benzoyl-4-piperidone consists of a benzoyl group attached to a piperidone ring, which is further functionalized with a carboxylic acid moiety. This configuration allows for multiple points of modification, enabling chemists to tailor its properties for specific applications. The presence of the carboxylic acid group not only enhances its solubility in polar solvents but also provides a site for further chemical transformations, such as esterification or amidation.

In recent years, there has been growing interest in the development of new compounds with potential pharmacological activity. N-(4'-Carboxylic)benzoyl-4-piperidone has been studied for its potential role in the synthesis of bioactive molecules. Its ability to serve as a versatile building block has made it a focal point in research aimed at discovering novel drugs. The compound's unique chemical properties have been explored in various contexts, including its interactions with biological targets and its potential as an intermediate in drug synthesis.

One of the most compelling aspects of N-(4'-Carboxylic)benzoyl-4-piperidone is its utility in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new derivatives with enhanced pharmacological properties. For instance, modifications at the benzoyl and piperidone positions have led to compounds with improved binding affinity and selectivity for specific biological targets. These findings highlight the compound's importance as a scaffold for drug discovery.

The carboxylic acid group in N-(4'-Carboxylic)benzoyl-4-piperidone also plays a crucial role in its reactivity. This functional group can participate in various chemical reactions, including esterification, amidation, and coupling reactions, which are essential for constructing more intricate molecular architectures. Such transformations are pivotal in pharmaceutical chemistry, where the precise modification of molecular structures can significantly impact the efficacy and safety of drug candidates.

In the realm of medicinal chemistry, N-(4'-Carboxylic)benzoyl-4-piperidone has been investigated for its potential as an intermediate in the synthesis of antiviral and anticancer agents. The compound's ability to interact with biological macromolecules has been explored through computational studies and experimental assays. These investigations have revealed that derivatives of N-(4'-Carboxylic)benzoyl-4-piperidone exhibit promising activity against various pathogens and cancer cell lines.

The synthesis of N-(4'-Carboxylic)benzoyl-4-piperidone involves a series of well-established chemical reactions, including condensation, cyclization, and functional group transformations. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research. The ease with which this compound can be synthesized underscores its importance as a versatile intermediate in pharmaceutical chemistry.

The applications of N-(4'-Carboxylic)benzoyl-4-piperidone extend beyond drug synthesis. It has also been utilized in material science and agrochemical research due to its unique chemical properties. For example, derivatives of this compound have been explored as catalysts or additives in various industrial processes. These findings demonstrate the broad utility of N-(4'-Carboxylic strong >)< strong >benzoyl-4-piperidone strong >in different scientific disciplines.

In conclusion, N-(< strong > 4' - Carboxylic strong >)< strong > benzoyl - 4 - piperidone strong >(CAS No: 672309-93-2) is a compound with remarkable potential in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. The ongoing research into this compound continues to uncover new applications and highlight its significance in modern chemistry.